Cas no 512809-25-5 ((2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid)

• Product Name: (2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid
• CAS No: 512809-25-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD02090860
• CID: 1072428
• PubChem ID: 5374712
• Update Time: 2025-06-12

(2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-acrylic acid
• (E)-3-(1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)-ACRYLIC ACID
• (2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid

• MDL： MFCD02090860
• Inchi： 1S/C9H12N2O2/c1-3-11-7(2)8(6-10-11)4-5-9(12)13/h4-6H,3H2,1-2H3,(H,12,13)/b5-4+
• InChI Key： YUDAQQKQCULJEW-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1C=NN(CC)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

(2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid

Comprehensive Overview of (2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid (CAS No. 512809-25-5)

(2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid (CAS No. 512809-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This acrylic acid derivative features a pyrazole ring substituted with ethyl and methyl groups, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and functional materials.

The compound's molecular structure combines a conjugated double bond (2E configuration) with a heterocyclic pyrazole moiety, making it a versatile intermediate in organic synthesis. Its CAS number 512809-25-5 is frequently searched in chemical databases, reflecting its relevance in drug discovery and material science. Recent studies highlight its potential in modulating enzyme activity, with particular interest in kinase inhibition—a hot topic in oncology and inflammation research.

In the context of green chemistry, (2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid has been investigated for its biodegradability and low environmental persistence. This aligns with current trends favoring sustainable chemical processes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability, addressing frequent queries about its analytical methods.

From a commercial perspective, the compound is listed in catalogs under synonyms like 1-ethyl-5-methyl-1H-pyrazole-4-acrylic acid, often paired with searches for bulk suppliers or custom synthesis services. Its storage conditions (typically 2–8°C under inert atmosphere) and solubility in polar solvents like DMSO are practical considerations for laboratory use. Discussions in scientific forums frequently address its reaction mechanisms, especially in Michael addition or cross-coupling reactions.

Emerging applications include its incorporation into photoresponsive materials, leveraging its chromophoric properties for optoelectronic devices—a field gaining traction with advancements in flexible electronics. Patent literature reveals its utility in crop protection formulations, responding to the agrochemical industry's demand for novel active ingredients with improved selectivity.

Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under major regulatory frameworks. This positions CAS 512809-25-5 as a viable candidate for scalable production. Ongoing research explores its structure-activity relationships (SAR), particularly how modifications to the ethyl or methyl substituents affect biological activity—a subject of numerous QSAR studies.

In summary, (2E)-3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)acrylic acid represents a multifunctional scaffold bridging medicinal chemistry and materials science. Its synthetic accessibility and derivatization potential continue to inspire innovations across interdisciplinary fields, from precision agriculture to biomedical engineering.